2-Bromo-4-chloro-3-methoxypyridine

• Molecular Formula: C6H5BrClNO
• Molecular Weight: 222.47 g/mol
• IUPAC Name: 2-bromo-4-chloro-3-methoxypyridine
• InChI: InChI=1S/C6H5BrClNO/c1-10-5-4(8)2-3-9-6(5)7/h2-3H,1H3
• InChI Key: HMHORABGJRLNEW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CN=C1Br)Cl

Description

2-Bromo-4-chloro-3-methoxypyridine is a useful research compound. Its molecular formula is C6H5BrClNO and its molecular weight is 222.47 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-bromo-4-chloropyridin-3-ol (8.15 g, 39.1 mmol), potassium carbonate (10.5 g, 76 mmol) and iodomethane (3.65 ml, 58.6 mmol) were added to acetone (300 ml) and stirred for 18 h at room temperature under inert conditions. The reaction mixture was evaporated to dryness, dissolved in ethyl acetate (100 mL), filtered over silica gel and the filter washed with ethyl acetate (3×100 mL). The filtrate was evaporated to dryness to obtain crude product which was purified over silica gel using 0:1 to 1:0 ethyl acetate in heptane to obtain 2-bromo-4-chloro-3-methoxypyridine as a white crystalline solid (6.8 g, 78%).